Cas no 99935-66-7 (2-Propyn-1-amine,3-(1H-imidazol-5-yl)-)

• Product Name: 2-Propyn-1-amine,3-(1H-imidazol-5-yl)-
• CAS No: 99935-66-7
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 808341
• PubChem ID: 127456
• Update Time: 2025-04-19

2-Propyn-1-amine,3-(1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine,3-(1H-imidazol-5-yl)-
• 3-(1H-imidazol-5-yl)prop-2-yn-1-amine
• imidazolyl-4-propargylamine
• 99935-66-7
• DTXSID10244352
• BDBM50281517
• 3-(1H-Imidazol-4-yl)-prop-2-ynylamine
• CHEMBL116536

• Inchi： 1S/C6H7N3/c7-3-1-2-6-4-8-5-9-6/h4-5H,3,7H2,(H,8,9)
• InChI Key： WVTVSENJUPWHIC-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C#CCN

Computed Properties

• Exact Mass: 121.064
• Monoisotopic Mass: 121.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 372.3°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.604